3-Bromo-5-(3-cyano-2-fluorophenyl)phenol

• IUPAC Name: 3-(3-bromo-5-hydroxyphenyl)-2-fluorobenzonitrile
• InChI: InChI=1S/C13H7BrFNO/c14-10-4-9(5-11(17)6-10)12-3-1-2-8(7-16)13(12)15/h1-6,17H
• InChI Key: REPCIXQTIXCNKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CC(=CC(=C2)Br)O)F)C#N
• Molecular Formula: C13H7BrFNO
• DSSTOX Substance ID: DTXSID60686400
• Molecular Weight: 292.10 g/mol
• CAS No.: 1261951-55-6

Description

3-Bromo-5-(3-cyano-2-fluorophenyl)phenol is a brominated phenolic compound characterized by a cyano group at the 3-position and a fluorine atom at the 2-position on the pendant phenyl ring. This structure combines electron-withdrawing substituents (Br, F, CN) that influence its electronic properties, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(3-cyano-2-fluorophenyl)phenol typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction conditions often include the use of a palladium catalyst, a base such as potassium carbonate, and a solvent like dimethylformamide. The reaction is carried out under an inert atmosphere, typically nitrogen or argon, at elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of 3-Bromo-5-(3-cyano-2-fluorophenyl)phenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate purification techniques such as recrystallization and chromatography to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(3-cyano-2-fluorophenyl)phenol can undergo various types of chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The cyano group can be reduced to an amine.

Substitution: The bromine atom can be substituted with other nucleophiles in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Hydrogenation using a palladium catalyst or reduction with lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of primary amines.

Substitution: Formation of substituted phenols or anilines.

Scientific Research Applications

3-Bromo-5-(3-cyano-2-fluorophenyl)phenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(3-cyano-2-fluorophenyl)phenol depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the cyano and fluorine groups can enhance its binding affinity and specificity towards these targets. The bromine atom can also participate in halogen bonding, further influencing its biological activity.

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The table below compares 3-Bromo-5-(3-cyano-2-fluorophenyl)phenol with key analogs based on substituent patterns, molecular formulas, and reported properties:

Compound Name	Molecular Formula	Substituents	Source/Application	Key Differences
3-Bromo-5-(3-cyano-2-fluorophenyl)phenol	C₁₃H₇BrFNO	Br (5), CN (3-phenyl), F (2-phenyl)	Synthetic (potential intermediate for drug discovery)	Unique combination of CN and F on phenyl ring; high electron-withdrawing capacity
3-Bromo-5-(trifluoromethyl)phenol	C₇H₄BrF₃O	Br (3), CF₃ (5)	Synthetic (used in HSD17B13 inhibitor synthesis)	CF₃ substituent instead of CN/F-phenyl; higher lipophilicity
3-Bromo-5-chloro-2-fluorophenol	C₆H₃BrClFO	Br (3), Cl (5), F (2)	Synthetic (commercially available via ChemBK)	Cl replaces CN on the main aromatic ring; simpler structure
2-Bromo-4-(hydroxymethyl)phenol	C₇H₇BrO₂	Br (2), CH₂OH (4)	Natural (isolated from Vertebrata fruticulosa red algae)	Hydroxymethyl group enhances solubility; natural origin
3-Bromo-5-phenylphenol	C₁₂H₉BrO	Br (3), phenyl (5)	Synthetic (ChemBK supplier)	Phenyl substituent instead of CN/F-phenyl; increased aromatic bulk

Structural and Positional Isomerism

• Positional Isomers: lists isomers of bromo-trifluoromethylphenols (e.g., 4-Bromo-2-(trifluoromethyl)phenol, Similarity: 0.94), highlighting how substituent positions alter physicochemical properties like melting points and solubility .
• Halogen Diversity : Replacing Br with Cl or I in analogs (e.g., 5-chloro-1-oxo-1-(3-trifluoromethylphenyl)pentane ) modifies steric and electronic profiles, affecting binding affinities in drug-receptor interactions.